1-(Cyclohexylmethyl)-4-iodo-1h-pyrazole
Overview
Description
1-(Cyclohexylmethyl)-4-iodo-1h-pyrazole is a useful research compound. Its molecular formula is C10H15IN2 and its molecular weight is 290.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Chemical Properties
- Synthesis of 1-Acyl-4-iodo-1H-pyrazoles : Research indicates a method to prepare functionally substituted 1-acyl-4-iodo-1H-pyrazoles, which could include derivatives of 1-(Cyclohexylmethyl)-4-iodo-1h-pyrazole, via dehydration and iodination processes (Waldo, Mehta, & Larock, 2008).
- Synthesis of Pyrazolo[1,2-b]phthalazine-5,10-diones : A study describes the synthesis of 1H-pyrazolo[1,2-b]phthalazine-5,10-diones, an approach that might be applicable to similar pyrazole derivatives (Reddy & Jeong, 2013).
- Fluorescent Pyrazoles Synthesis : A novel method for synthesizing pyrazoles with fluorescence properties has been developed, which could be relevant for creating fluorescent derivatives of this compound (Götzinger, Theßeling, Hoppe, & Müller, 2016).
Analytical and Structural Studies
- NMR Study of 1H-Pyrazoles : Detailed NMR spectroscopic studies have been conducted on 1-methyl- and 1-benzyl-3,5-dimethoxy-4-halogeno-1H-pyrazoles, providing insight into the structural properties of similar compounds (Holzer & Gruber, 1995).
- Structural Characterization of Pyrazoline Compounds : A pyrazoline compound has been synthesized and characterized using X-ray diffraction, which could offer a model for analyzing structurally similar compounds like this compound (Delgado, Liew, Jamalis, Cisterna, Cárdenas, & Brito, 2020).
Potential Applications in Medicinal Chemistry
- Pyrazole-Carboxamide Type Cannabinoids : Studies on pyrazole-carboxamide type synthetic cannabinoids, which share a structural motif with this compound, could provide insights into potential medicinal applications of similar compounds (Uchiyama, Asakawa, Kikura-Hanajiri, Tsutsumi, & Hakamatsuka, 2015).
Multi-Component Synthesis and Heterocyclic Analogs
- Multi-Component Synthesis of Heterocyclic Compounds : Research on the synthesis of bis(pyrazolyl)methanes and their derivatives, including pyrazole, provides valuable information on multi-component synthesis techniques that could be applied to this compound (Sadeghpour & Olyaei, 2021).
Properties
IUPAC Name |
1-(cyclohexylmethyl)-4-iodopyrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15IN2/c11-10-6-12-13(8-10)7-9-4-2-1-3-5-9/h6,8-9H,1-5,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLPZETVHRWDQFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2C=C(C=N2)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15IN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.